Cas no 2229376-97-8 (4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine
• CAS No: 2229376-97-8
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5947268
• PubChem ID: 165624639
• Update Time: 2025-06-11

4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine
• 4-methoxy-4-[(1,2,3-thiadiazol-4-yl)methyl]piperidine
• 2229376-97-8
• EN300-1783063

• Inchi： 1S/C9H15N3OS/c1-13-9(2-4-10-5-3-9)6-8-7-14-12-11-8/h7,10H,2-6H2,1H3
• InChI Key： WBHOONYCQRSDFZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC2(CCNCC2)OC)N=N1

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine

Introduction to 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine (CAS No. 2229376-97-8)

4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine, identified by the chemical identifier CAS No. 2229376-97-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this compound, particularly the combination of a piperidine ring with a thiadiazole moiety and a methoxy substituent, contribute to its unique pharmacophoric properties.

The piperidine ring is a common structural motif in many bioactive molecules, known for its ability to mimic the binding pockets of biological targets such as enzymes and receptors. In contrast, the thiadiazole ring system is recognized for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The methoxy group introduces additional functionalization possibilities, enhancing the compound's potential for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine with various biological targets. These studies suggest that the compound may interact with proteins involved in neurotransmitter signaling, making it a promising candidate for investigating potential therapeutic effects in neurological disorders. Furthermore, the structural flexibility provided by the piperidine ring allows for conformational adjustments that could improve binding affinity and selectivity.

In vitro studies have begun to explore the pharmacological profile of 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine. Initial results indicate that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the synthesis of more potent therapeutic agents. The thiadiazole moiety has been particularly noted for its ability to modulate enzyme activity through specific hydrogen bonding interactions and electrostatic effects.

The synthesis of 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization at the 4-position with a piperidine derivative. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation.

The role of CAS No. 2229376-97-8 in drug discovery extends beyond its immediate pharmacological properties. Its molecular structure serves as a template for designing analogs with enhanced or modified biological activities. By systematically varying substituents on the piperidine and thiadiazole rings, researchers can explore new chemical space and identify novel therapeutic candidates.

Current research is also focusing on understanding the metabolic stability and pharmacokinetic properties of 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine. These studies are crucial for assessing its potential as a lead compound in drug development pipelines. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize metabolites and degradation pathways.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation of CAS No. 2229376-97-8 and its derivatives. HTS allows for rapid testing of large libraries of compounds against multiple biological targets simultaneously, providing valuable data on their efficacy and selectivity. This approach has been instrumental in identifying promising candidates for further preclinical development.

Future directions in the study of 4-methoxy-4-(1,2,3-thiadiazol-4-yl)methylpiperidine include exploring its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with neurotransmitter receptors makes it an attractive candidate for developing novel therapeutics that modulate central nervous system function.

In conclusion,CAS No. 2229376-97-8 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new possibilities for this compound in drug discovery and development. As our understanding of its pharmacological properties grows, 4-methoxy - - - - --(1 , 2 , 3 - thiadiazol - - -- - -- -- -- -- - -- - -- - -- - -- - -- )methylpip er idine is poised to play an important role in addressing unmet medical needs.